4-(2-Methoxyphenyl)-2-methyl-6-(2-thienyl)nicotinonitrile

• IUPAC Name: 4-(2-methoxyphenyl)-2-methyl-6-thiophen-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C18H14N2OS/c1-12-15(11-19)14(13-6-3-4-7-17(13)21-2)10-16(20-12)18-8-5-9-22-18/h3-10H,1-2H3
• InChI Key: QVTKBZGPQOJOOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=N1)C2=CC=CS2)C3=CC=CC=C3OC)C#N
• Molecular Formula: C18H14N2OS
• Molecular Weight: 306.4 g/mol
• CAS No.: 865658-17-9

Description

4-(2-Methoxyphenyl)-2-methyl-6-(2-thienyl)nicotinonitrile is a useful research compound. Its molecular formula is C18H14N2OS and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Nicotinonitrile derivatives have shown promise in the realm of antimicrobial activity. Compounds like 2-Methoxy-6-{4'-[(4'''- Chlorophenyl)(phenyl)methyl amino]phenyl}-4-aryl nicotinonitrile have been synthesized and assessed for their effectiveness against a range of bacterial and fungal species. The structural elucidation of these compounds was accomplished through techniques like IR, 1H-NMR, mass spectral data, elemental analysis, and thin-layer chromatography, highlighting their potential in antimicrobial applications (Guna et al., 2015).

Crystallographic Studies

Crystallographic analysis of nicotinonitrile derivatives, such as 6-(4-Aminophenyl)-2-ethoxy-4-(2-thienyl)nicotinonitrile, has provided detailed insights into the molecular and structural attributes of these compounds. These studies have revealed aspects like dihedral angles, disorder in the molecule, and the formation of chains and weak interactions in the crystal structure, contributing to our understanding of their physical properties (Fun et al., 2010).

Antiprotozoal Activity

Certain nicotinonitrile derivatives have been synthesized and evaluated for their antiprotozoal activity. Compounds like 6-[5-(4-Amidinophenyl)furan-2-yl]nicotinamidine have shown significant in vitro activity against pathogens like Trypanosoma b.rhodesiense and P. falciparum. Moreover, these compounds have demonstrated curative effects in in vivo models, marking them as potential candidates for antiprotozoal medication (Ismail et al., 2003).

Corrosion Inhibition

Studies have also explored the efficacy of nicotinonitrile derivatives as corrosion inhibitors. For instance, derivatives like 2-amino-6-(2,4-dihydroxyphenyl)-4-(4-methoxyphenyl)nicotinonitrile have been tested on N80 steel in HCl and shown substantial inhibition efficiency. Techniques such as gravimetric, electrochemical impedance spectroscopy, and scanning electron microscopy have been employed to assess their protective effects and adherence to the Langmuir isotherm model (Ansari et al., 2015).